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Compound of Interest

Compound Name: Beryllium dibromide

CAS No.: 7787-46-4

Cat. No.: B1605763

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Gas-phase electron diffraction (GED) is a powerful technique for determining the molecular

structure of volatile compounds. By analyzing the scattering pattern of a high-energy electron

beam interacting with gas-phase molecules, precise information about bond lengths, bond

angles, and vibrational amplitudes can be obtained. This document provides detailed

application notes and protocols for the gas-phase electron diffraction study of beryllium
dibromide (BeBr₂), a molecule of interest due to its simple linear structure, which serves as a

good model for theoretical and experimental studies of bonding and molecular dynamics.

Quantitative Data Summary
The molecular structure of beryllium dibromide in the gas phase has been determined by

electron diffraction. The key structural parameters are summarized in the table below. The data

is primarily from a comprehensive study by Giricheva et al. (2000), which combined gas-phase

electron diffraction with vibrational spectroscopy analysis.[1]
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Parameter Symbol Value Uncertainty

Bond Lengths (Å)

Be-Br internuclear

distance
rg(Be-Br) 1.944 ± 0.006

Br-Br internuclear

distance
rg(Br-Br) 3.848 ± 0.008

Equilibrium Be-Br

bond distance
re(Be-Br) 1.932 ± 0.011

Bond Angle (°)

Br-Be-Br ∠(Br-Be-Br) 180 (Linear) -

Vibrational Amplitudes

(Å)

Be-Br l(Be-Br) 0.068 ± 0.004

Br-Br l(Br-Br) 0.109 ± 0.003

Table 1: Structural parameters for gas-phase beryllium dibromide determined by electron

diffraction.[1]

Experimental Protocols
The following protocol outlines the key steps for performing a gas-phase electron diffraction

experiment on beryllium dibromide. This is a generalized procedure based on established

GED methodologies and specific details reported in the literature for BeBr₂.

1. Sample Preparation and Handling

Purity: Beryllium dibromide is highly hygroscopic. The sample must be of high purity and

handled under an inert atmosphere (e.g., in a glovebox) to prevent hydration.

Sublimation: The solid BeBr₂ sample is placed in a high-temperature nozzle system. For the

experiment, the sample needs to be heated to achieve a sufficient vapor pressure for
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analysis. The reported experimental temperature for BeBr₂ is approximately 800 K (±10 K).

[1]

2. Gas-Phase Electron Diffraction Instrument Setup

Vacuum System: The diffraction apparatus must be maintained at a high vacuum (typically in

the range of 10⁻⁶ to 10⁻⁷ mbar) to ensure that the electron beam path is free from

background scattering.

Electron Gun: A high-energy electron beam is generated. The accelerating voltage is

typically in the range of 40-60 kV. Early studies on beryllium halides used electron

wavelengths in the range of 0.0403 to 0.0627 Å.

Nozzle System: The heated nozzle directs a fine, effusive jet of gaseous BeBr₂ molecules

into the path of the electron beam. The nozzle temperature must be carefully controlled to

maintain a constant sample density.

Cold Trap: A liquid nitrogen-cooled surface is positioned to condense the sample vapor after

it has interacted with the electron beam, preventing it from contaminating the vacuum

chamber.

3. Data Acquisition

Electron Beam and Sample Interaction: The high-energy electron beam is directed to

intersect the gaseous stream of BeBr₂ molecules at a right angle.

Scattering: The electrons are scattered by the electrostatic potential of the atoms in the

BeBr₂ molecules.

Detection: The scattered electrons form a diffraction pattern of concentric rings. This pattern

is recorded on a detector, which can be a photographic plate or a more modern imaging

plate or CCD detector.

Exposure: The exposure time is set to achieve a good signal-to-noise ratio. For beryllium

halides, exposure times of 2 to 3 seconds have been reported in earlier studies.
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Multiple Camera Distances: Data is typically collected at two or more different camera

distances (the distance between the nozzle and the detector) to capture a wide range of

scattering angles.

4. Data Analysis

Intensity Profile Extraction: The two-dimensional diffraction pattern is converted into a one-

dimensional intensity profile as a function of the scattering angle (or the scattering vector, s).

Background Subtraction: A theoretical atomic scattering background is calculated and

subtracted from the total experimental intensity to isolate the molecular scattering signal.

Radial Distribution Curve: The molecular scattering intensity is Fourier transformed to

generate a radial distribution curve (RDC). The peaks in the RDC correspond to the

internuclear distances in the molecule.

Least-Squares Refinement: A theoretical model of the molecular structure (bond lengths,

bond angles, and vibrational amplitudes) is refined against the experimental molecular

scattering data using a least-squares fitting procedure to obtain the final structural

parameters. For BeBr₂, a linear model is assumed for the Br-Be-Br arrangement.[1]

Visualizations
Experimental Workflow for Gas-Phase Electron Diffraction of Beryllium Dibromide
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Caption: Workflow of a gas-phase electron diffraction experiment for beryllium dibromide.
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Logical Relationship of BeBr₂ Structural Parameters
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Caption: Relationship between atoms and key structural parameters in linear BeBr₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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gas-phase-electron-diffraction-of-beryllium-dibromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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